Cas no 2137899-17-1 (5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid)
5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2137899-17-1
- 5-(4-fluorophenyl)-4-methylfuran-2-carboxylic acid
- EN300-745678
- 5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid
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- Inchi: 1S/C12H9FO3/c1-7-6-10(12(14)15)16-11(7)8-2-4-9(13)5-3-8/h2-6H,1H3,(H,14,15)
- InChI Key: QXKJHQSKEMALBK-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=C(C)C=C(C(=O)O)O1
Computed Properties
- Exact Mass: 220.05357231g/mol
- Monoisotopic Mass: 220.05357231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 50.4Ų
5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745678-1.0g |
5-(4-fluorophenyl)-4-methylfuran-2-carboxylic acid |
2137899-17-1 | 95% | 1.0g |
$1057.0 | 2024-05-23 | |
| Enamine | EN300-745678-0.05g |
5-(4-fluorophenyl)-4-methylfuran-2-carboxylic acid |
2137899-17-1 | 95% | 0.05g |
$888.0 | 2024-05-23 | |
| Enamine | EN300-745678-0.1g |
5-(4-fluorophenyl)-4-methylfuran-2-carboxylic acid |
2137899-17-1 | 95% | 0.1g |
$930.0 | 2024-05-23 | |
| Enamine | EN300-745678-0.25g |
5-(4-fluorophenyl)-4-methylfuran-2-carboxylic acid |
2137899-17-1 | 95% | 0.25g |
$972.0 | 2024-05-23 | |
| Enamine | EN300-745678-0.5g |
5-(4-fluorophenyl)-4-methylfuran-2-carboxylic acid |
2137899-17-1 | 95% | 0.5g |
$1014.0 | 2024-05-23 | |
| Enamine | EN300-745678-2.5g |
5-(4-fluorophenyl)-4-methylfuran-2-carboxylic acid |
2137899-17-1 | 95% | 2.5g |
$2071.0 | 2024-05-23 | |
| Enamine | EN300-745678-5.0g |
5-(4-fluorophenyl)-4-methylfuran-2-carboxylic acid |
2137899-17-1 | 95% | 5.0g |
$3065.0 | 2024-05-23 | |
| Enamine | EN300-745678-10.0g |
5-(4-fluorophenyl)-4-methylfuran-2-carboxylic acid |
2137899-17-1 | 95% | 10.0g |
$4545.0 | 2024-05-23 |
5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid
Recent Advances in the Study of 5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid (CAS: 2137899-17-1)
The compound 5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid (CAS: 2137899-17-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate. The information presented here is based on peer-reviewed studies and industry reports published within the last two years.
Recent studies have highlighted the role of 5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the fluorophenyl and furan moieties, make it a versatile scaffold for drug development. Researchers have successfully utilized this compound in the design of inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in diseases like cancer and inflammatory disorders.
One of the most promising applications of 5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid is in the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The study reported a significant reduction in inflammatory markers in animal models, suggesting potential for further clinical development.
In addition to its anti-inflammatory properties, this compound has also shown promise in oncology research. A recent preprint article (2024) described the synthesis of a series of 5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid derivatives that selectively target cancer cell lines with minimal toxicity to normal cells. The mechanism of action involves the disruption of mitochondrial function and induction of apoptosis, making it a candidate for combination therapies with existing chemotherapeutic agents.
The synthesis of 5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid has been optimized in recent years to improve yield and purity. A 2023 patent application disclosed a novel catalytic method for its production, which reduces the need for hazardous reagents and minimizes waste generation. This advancement is particularly relevant for scaling up production to meet the demands of preclinical and clinical studies.
Despite these promising developments, challenges remain in the clinical translation of 5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research is focused on optimizing the compound's properties to enhance its therapeutic index.
In conclusion, 5-(4-Fluorophenyl)-4-methylfuran-2-carboxylic acid (CAS: 2137899-17-1) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Recent studies have elucidated its mechanisms of action and demonstrated its efficacy in preclinical models. Continued research efforts are expected to yield more refined derivatives with improved pharmacological profiles, paving the way for clinical applications in inflammation and oncology.
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